Cas no 141872-92-6 (4-Fluoro-1-methyl-2-(trifluoromethyl)benzene)

• Product Name: 4-Fluoro-1-methyl-2-(trifluoromethyl)benzene
• CAS No: 141872-92-6
• MF: C₈H₆F₄
• MW: 178.126856327057
• CID: 1031034
• PubChem ID: 19102257
• Update Time: 2025-07-02

4-Fluoro-1-methyl-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1-methyl-2-(trifluoromethyl)benzene
• 5-FLUORO-2-METHYLBENZOTRIFLUORIDE
• WAQPZJFAHXQQBR-UHFFFAOYSA-N
• 141872-92-6
• AKOS005255762
• SCHEMBL172998
• AMY6292
• 5-FLUORO-2-METHYL-TRIFLUOROMETHYLBENZENE
• XXLNKGOPDHIOCS-UHFFFAOYSA-N
• CS-0172057
• MFCD11226544
• DTXSID00598098
• Benzene, 4-fluoro-1-methyl-2-(trifluoromethyl)-

• MDL： MFCD11226544
• Inchi： 1S/C8H6F4/c1-5-2-3-6(9)4-7(5)8(10,11)12/h2-4H,1H3
• InChI Key： XXLNKGOPDHIOCS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C)F)(F)F

Computed Properties

• Exact Mass: 178.04056284g/mol
• Monoisotopic Mass: 178.04056284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

4-Fluoro-1-methyl-2-(trifluoromethyl)benzene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Fluoro-1-methyl-2-(trifluoromethyl)benzene

Research Brief on 4-Fluoro-1-methyl-2-(trifluoromethyl)benzene (CAS: 141872-92-6): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

4-Fluoro-1-methyl-2-(trifluoromethyl)benzene (CAS: 141872-92-6) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have explored its potential as a versatile building block in drug discovery, agrochemicals, and material science. This research brief synthesizes the latest findings on this compound, highlighting its applications, synthesis methods, and biological activities.

A key area of interest is the role of 4-Fluoro-1-methyl-2-(trifluoromethyl)benzene in medicinal chemistry. Researchers have demonstrated its utility as a precursor in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it an attractive moiety for drug design. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have reported novel derivatives of this compound with promising pharmacological profiles.

In addition to its pharmaceutical applications, 4-Fluoro-1-methyl-2-(trifluoromethyl)benzene has been investigated for its potential in agrochemicals. Studies have shown that fluorinated aromatic compounds can improve the efficacy and selectivity of pesticides and herbicides. For instance, a 2023 study published in Pest Management Science highlighted the compound's role in developing next-generation herbicides with reduced environmental impact. The incorporation of fluorine atoms is known to enhance binding affinity to target enzymes in pests, thereby increasing potency.

The synthesis and optimization of 4-Fluoro-1-methyl-2-(trifluoromethyl)benzene have also been a focus of recent research. Advanced catalytic methods, including palladium-catalyzed cross-coupling reactions and photoredox catalysis, have been employed to improve yield and selectivity. A 2022 paper in Organic Letters detailed a novel, scalable synthesis route that minimizes byproducts and reduces production costs, which is critical for industrial applications. These advancements underscore the compound's growing importance in synthetic chemistry.

From a biological perspective, the compound's mechanism of action and toxicity profile have been subjects of investigation. In vitro and in vivo studies have revealed that 4-Fluoro-1-methyl-2-(trifluoromethyl)benzene exhibits low acute toxicity, making it a viable candidate for further development. However, researchers emphasize the need for comprehensive toxicological assessments to ensure safety in human applications. Recent findings from Toxicology Reports suggest that the compound's metabolites are rapidly excreted, reducing the risk of bioaccumulation.

In conclusion, 4-Fluoro-1-methyl-2-(trifluoromethyl)benzene (CAS: 141872-92-6) represents a promising compound with diverse applications in chemical biology and pharmaceuticals. Its unique structural features, coupled with recent advancements in synthesis and biological evaluation, position it as a valuable tool for drug discovery and agrochemical development. Future research should focus on expanding its therapeutic potential and addressing any remaining safety concerns to facilitate its transition from the lab to the market.